Cas no 1594642-02-0 (Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl-)

• Product name: Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl-
• CAS No: 1594642-02-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5296617

Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl-

• Inchi： 1S/C9H18N2O2/c1-7(2)8(12)11-6-9(13)3-4-10-5-9/h7,10,13H,3-6H2,1-2H3,(H,11,12)
• InChI Key： JCDJWKWTFRNLDX-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCNC1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl-

Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS No. 1594642-02-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS No. 1594642-02-0) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications in drug development and biochemical studies. The N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl moiety within its molecular structure contributes to its distinctive chemical behavior, which has been the focus of numerous scientific investigations.

The compound's molecular formula and structural configuration suggest potential interactions with biological targets, making it an intriguing subject for medicinal chemistry research. Recent studies have highlighted the importance of amide-based compounds in the development of novel therapeutic agents due to their ability to modulate biological pathways effectively. The presence of a 3-hydroxy-3-pyrrolidinyl group in Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS No. 1594642-02-0) adds an additional layer of complexity, enabling diverse functionalization and derivatization strategies.

In the realm of drug discovery, the compound's pharmacological profile has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed its potential as a lead compound for the development of drugs targeting neurological disorders, cardiovascular diseases, and other chronic conditions. The hydroxyl group's ability to engage in hydrogen bonding interactions with biological molecules enhances its binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS No. 1594642-02-0) is its role in modulating enzyme activity. Research has demonstrated that this compound can interact with key enzymes involved in metabolic pathways, potentially leading to the development of new treatments for metabolic disorders. The 2-methyl substituent further contributes to its structural diversity, allowing for fine-tuning of its pharmacokinetic properties.

The synthesis of Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS No. 1594642-02-0) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, making it more efficient and scalable for industrial applications. The use of catalytic systems has significantly improved the reaction efficiency, reducing the environmental impact associated with traditional synthetic routes.

The compound's stability under various storage conditions has been thoroughly assessed to ensure its suitability for long-term applications in pharmaceutical formulations. Studies have shown that Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS No. 1594642-02-0) maintains its integrity when stored at controlled temperatures and humidity levels, making it a reliable component in drug formulations.

In conclusion, Propanamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-2-methyl- (CAS No. 1594642-02-0) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset for developing novel therapeutic agents. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of scientific innovation.